1,2,3-Propanetricarboxylic acid, 2-hydroxy-, magnesium salt
1,2,3-Propanetricarboxylic acid, 2-hydroxy-, magnesium salt
Magnesium Citrate is the citrate salt of the element magnesium with cathartic activity. The cathartic action of magnesium cations appears to result, in part, from osmotically mediated water retention, which subsequently stimulates peristalsis. In addition, magnesium ions may also stimulate the activity of nitric oxide (NO) synthase and increase the biosynthesis of the phospholipid proinflammatory mediator platelet activating factor (PAF) in the gut. NO may stimulate intestinal secretion via prostaglandin- and cyclic GMP-dependent mechanisms while PAF produces significant stimulation of colonic secretion and gastrointestinal motility.
Brand Name:
Vulcanchem
CAS No.:
7779-25-1
VCID:
VC0035960
InChI:
InChI=1S/C6H8O7.Mg/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-3
SMILES:
C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Mg+2]
Molecular Formula:
C6H6MgO7
C12H10Mg3O14
C12H10Mg3O14
Molecular Weight:
213.4 g/mol
1,2,3-Propanetricarboxylic acid, 2-hydroxy-, magnesium salt
CAS No.: 7779-25-1
Main Products
VCID: VC0035960
Molecular Formula: C6H6MgO7
C12H10Mg3O14
Molecular Weight: 213.4 g/mol
CAS No. | 7779-25-1 |
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Product Name | 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, magnesium salt |
Molecular Formula | C6H6MgO7 C12H10Mg3O14 |
Molecular Weight | 213.4 g/mol |
IUPAC Name | magnesium;2-hydroxypropane-1,2,3-tricarboxylate |
Standard InChI | InChI=1S/C6H8O7.Mg/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-3 |
Standard InChIKey | DIXGJWCZQHXZNR-UHFFFAOYSA-K |
SMILES | C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Mg+2] |
Canonical SMILES | C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Mg+2].[Mg+2].[Mg+2] |
Description | Magnesium Citrate is the citrate salt of the element magnesium with cathartic activity. The cathartic action of magnesium cations appears to result, in part, from osmotically mediated water retention, which subsequently stimulates peristalsis. In addition, magnesium ions may also stimulate the activity of nitric oxide (NO) synthase and increase the biosynthesis of the phospholipid proinflammatory mediator platelet activating factor (PAF) in the gut. NO may stimulate intestinal secretion via prostaglandin- and cyclic GMP-dependent mechanisms while PAF produces significant stimulation of colonic secretion and gastrointestinal motility. |
Synonyms | 1,2,3-Propanetricarboxylicacid,2-hydroxy-,magnesiumsalt;2,3-propanetricarboxylicacid,2-hydroxy-magnesiumsalt;MAGNESIUM CITRATE;MAGNESIUM CITRATE DIBASIC;MAGNESIUM CITRATE, FCC/NF (10.5-13.5 AS MAGNESIUM);Citric acid magnesium salt;2-Hydroxy-1,2,3-pro |
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PubChem Compound | 24511 |
Last Modified | Nov 11 2021 |
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